Cas no 2169362-33-6 (4-chloro-2-(thiophen-2-yl)pyrimidine-5-carbonyl chloride)

• Product Name: 4-chloro-2-(thiophen-2-yl)pyrimidine-5-carbonyl chloride
• CAS No: 2169362-33-6
• MF: C₉H₄Cl₂N₂OS
• MW: 259.11185836792
• CID: 6186104
• PubChem ID: 165528881
• Update Time: 2025-10-23

4-chloro-2-(thiophen-2-yl)pyrimidine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(thiophen-2-yl)pyrimidine-5-carbonyl chloride
• 2169362-33-6
• EN300-1459067

• Inchi： 1S/C9H4Cl2N2OS/c10-7-5(8(11)14)4-12-9(13-7)6-2-1-3-15-6/h1-4H
• InChI Key： VGSYWIFRLUHFTR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=NC(C2=CC=CS2)=N1

Computed Properties

• Exact Mass: 257.9421393g/mol
• Monoisotopic Mass: 257.9421393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.1Ų

Additional information on 4-chloro-2-(thiophen-2-yl)pyrimidine-5-carbonyl chloride

4-Chloro-2-(Thiophen-2-Yl)Pyrimidine-5-Carbonyl Chloride: A Comprehensive Overview

The compound 4-chloro-2-(thiophen-2-yl)pyrimidine-5-carbonyl chloride (CAS No. 2169362-33-6) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatile chemical properties and biological activities. The presence of a thiophene ring and a carbonyl chloride group introduces unique electronic and structural features, making it a valuable substrate for various synthetic transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-chloro-2-(thiophen-2-yl)pyrimidine-5-carbonyl chloride. Researchers have explored diverse strategies, including multi-component reactions and transition-metal-catalyzed processes, to optimize its production. These methods not only enhance yield but also improve the overall sustainability of the synthesis, aligning with the growing demand for eco-friendly chemical practices.

The structural integrity of 4-chloro-2-(thiophen-2-yl)pyrimidine is pivotal in determining its reactivity and functionality. The pyrimidine ring serves as a rigid scaffold, while the thiophene moiety contributes aromaticity and potential for conjugation. The carbonyl chloride group further enhances the compound's versatility by enabling nucleophilic substitutions, making it an ideal precursor for the synthesis of bioactive molecules and advanced materials.

In terms of biological applications, 4-chloro-2-(thiophen-2-yllpyrimidine has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to modulate key biological pathways, such as kinase activity and receptor binding, positions it as a potential lead compound for developing novel pharmaceutical agents. Recent studies have highlighted its potential in anticancer drug development, where it has demonstrated selective cytotoxicity against cancer cell lines.

The integration of computational chemistry tools has significantly accelerated the exploration of 4-chloro-pyrimidine derivatives' properties. Advanced molecular modeling techniques have provided insights into their electronic structure, stability, and interaction profiles with biological targets. These computational studies complement experimental findings, fostering a deeper understanding of the compound's behavior in different chemical environments.

Moreover, 4-chloro-thiophene-containing pyrimidines have found applications in materials science, particularly in the development of advanced polymers and optoelectronic devices. Their unique electronic properties make them suitable candidates for use in organic light-emitting diodes (OLEDs) and sensors. Ongoing research is focused on enhancing their stability and efficiency to meet the demands of modern electronic applications.

In conclusion, 4-chloro-thiophene-pyrimidine-carbonyl chloride (CAS No. 2169362-33-X) stands as a testament to the ingenuity of modern chemical synthesis and its far-reaching impact across multiple disciplines. Its continued exploration promises to unlock new possibilities in drug development, materials innovation, and beyond.